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Compound of Interest

Compound Name:
2-Amino-2-(3-chlorophenyl)acetic

acid

Cat. No.: B1267156 Get Quote

Technical Support Center: 2-Amino-2-(3-
chlorophenyl)acetic acid
Welcome to the technical support center for 2-Amino-2-(3-chlorophenyl)acetic acid. This

resource is intended for researchers, scientists, and drug development professionals. Below

you will find comprehensive information on the GHS hazard classification, safe handling

protocols, and troubleshooting guides for common experimental issues.

GHS Hazard Classification
2-Amino-2-(3-chlorophenyl)acetic acid, also known as DL-(3-Chlorophenyl)glycine (CAS No.

7292-71-9), is classified as hazardous under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS). A summary of its classification is provided in the table

below.
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GHS
Classification
Element

Code Description Pictogram Signal Word

Hazard Class
Skin Irritation

(Category 2)
GHS07 Warning

Serious Eye

Irritation

(Category 2A)

Specific target

organ toxicity —

single exposure

(Category 3),

Respiratory tract

irritation

Hazard

Statements
H315

Causes skin

irritation.[1]

H319
Causes serious

eye irritation.[1]

H335

May cause

respiratory

irritation.[1][2]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mi

st/vapours/spray.

[1][3]

P264

Wash skin

thoroughly after

handling.[1][3]

P271

Use only

outdoors or in a

well-ventilated

area.[1][3]
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P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.[1][3]

P302+P352

IF ON SKIN:

Wash with plenty

of soap and

water.[1][3]

P304+P340

IF INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.[1]

[3]

P305+P351+P33

8

IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[1][3]

P312

Call a POISON

CENTER or

doctor if you feel

unwell.[3]

P332+P313

If skin irritation

occurs: Get

medical

advice/attention.

P337+P317 If eye irritation

persists: Get
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medical help.

P362+P364

Take off

contaminated

clothing and

wash it before

reuse.[1][3]

P403+P233

Store in a well-

ventilated place.

Keep container

tightly closed.[1]

[3]

P405
Store locked up.

[1][3]

P501

Dispose of

contents/contain

er to an

approved waste

disposal plant.[1]

[3]

Experimental Protocols
Safe Handling and Storage
Adherence to safe laboratory practices is crucial when handling 2-Amino-2-(3-
chlorophenyl)acetic acid.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Ensure that eyewash stations and safety showers are readily accessible.[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[4]
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Hand Protection: Use chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and

dispose of them properly after handling.[4]

Body Protection: Wear a laboratory coat or other suitable protective clothing to prevent skin

contact.[4]

Respiratory Protection: If dust or aerosols are likely to be generated, a NIOSH-approved

respirator is required.[4]

Handling Procedures:

Avoid the formation of dust and aerosols.

Do not get in eyes, on skin, or on clothing.

Avoid ingestion and inhalation.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Protocol
2-Amino-2-(3-chlorophenyl)acetic acid is a halogenated organic compound and must be

disposed of as hazardous waste. Do not discharge into the sanitary sewer system or dispose of

as general solid waste.[4]

Waste Identification and Segregation:

This compound is a halogenated organic waste.

Segregate it from non-halogenated chemical waste.[4]
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Waste Collection:

Collect waste in a designated, clearly labeled, and chemically resistant container.

Keep the waste container sealed when not in use.

Final Disposal:

Arrange for pickup and disposal through your institution's environmental health and safety

(EHS) office or a licensed chemical waste management facility.[4]

In-lab treatment, such as neutralization for sewer disposal, is not recommended for this

type of compound.[4]

Troubleshooting Guides and FAQs
Frequently Asked Questions (FAQs)
Q1: What is the primary application of 2-Amino-2-(3-chlorophenyl)acetic acid in research?

A1: It is a glycine analogue and a valuable chiral building block frequently used in the

asymmetric synthesis of pharmaceuticals and other biologically active compounds.[5][6] The

structurally related (S)-enantiomer of 2-amino-2-(2-chlorophenyl)acetic acid is a key

intermediate in the synthesis of the antiplatelet drug clopidogrel.[7]

Q2: What are the general solubility characteristics of this compound? A2: Like many amino

acids, it is a zwitterionic compound, which can lead to poor solubility in non-polar organic

solvents. It is generally more soluble in aqueous solutions, especially when the pH is adjusted

away from its isoelectric point.

Q3: Are there any specific stability concerns I should be aware of? A3: Amino acid derivatives,

particularly chiral ones, can be susceptible to racemization under basic pH conditions.[8] For

long-term storage, it is recommended to keep the compound in a cool, dry place with the

container tightly sealed.

Troubleshooting Common Experimental Issues
Below is a troubleshooting guide for common problems encountered during experiments with

2-Amino-2-(3-chlorophenyl)acetic acid.
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Start: Experimental Issue

Issue 1: Poor Solubility

Issue 2: Incomplete Reaction

Issue 3: Analytical Problems

Resolution

Identify Experimental Problem

Poor Solubility in Aqueous Medium?

Incomplete Reaction or Low Yield?

Inconsistent Analytical Results?

Adjust pH away from isoelectric point:
- Add acid (e.g., HCl) for pH < pI

- Add base (e.g., NaOH) for pH > pI

Yes

Poor Solubility in Organic Solvent?

No

Issue Resolved

Add a polar aprotic co-solvent
(e.g., DMSO, DMF) in minimal amounts.

Yes No

If reaction allows, consider derivatization:
- Esterify the carboxylic acid

- Protect the amino group

Verify reagent purity and concentration.
Ensure molar excess of derivatizing agent if applicable.

Yes No

Optimize reaction conditions:
- Check pH of the reaction mixture

- Ensure anhydrous conditions if necessary
- Verify reaction time and temperature

Check for contamination:
- Use clean glassware and fresh solvents

- Run a blank sample

Yes

No

Verify standard curve and controls:
- Prepare fresh standards
- Check for instrument drift

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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